Cas no 6311-23-5 (2-(4-methylbenzenesulfonamido)benzoic acid)

• Product Name: 2-(4-methylbenzenesulfonamido)benzoic acid
• CAS No: 6311-23-5
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• MDL: MFCD00045803
• CID: 1078521
• PubChem ID: 22763
• Update Time: 2025-04-20

2-(4-methylbenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-Methylphenyl)sulfonyl]amino}benzoic acid
• 2-(P-TOLYLSULFONYLAMINO)-BENZOIC ACID
• 2-(tosylamino)benzoic acid
• 2-[(4-methylphenyl)sulfonylamino]benzoic acid
• 2-(((4-Methylphenyl)sulfonyl)amino)benzoic acid
• 2-(4-methylphenylsulfonamido)benzoic acid
• 2-(4-methylphenylsulfonylamino)benzoic
• 2-(4-methyl-phenylsulphonylamino)-benzoic acid
• 2-(toluene-4-sulfonylamino)benzoic acid
• BENZOIC ACID, 2-(((4-METHYLPHENYL)SULFONYL)AMINO)-
• BRN 2221158
• F0777-0818
• N-(p-methyl-benzenesulfonyl)-anthranylic acid
• N-p-toluenesulfonylanthranilic acid
• NSC43530
• 2-(Toluene-4-sulfonylamino)-benzoic acid
• 2-(4-methylbenzenesulfonamido)benzoic acid
• NSC-43530
• Z45511840
• EN300-77504
• SR-01000492946-1
• SB38027
• CBMicro_012437
• G29733
• N-tosylanthranilic acid
• CS-0261182
• A834219
• Benzoic acid, 2-[[(4-methylphenyl)sulfonyl]amino]-
• CHEMBL34534
• N-tosyl anthranilic acid
• AKOS000129599
• BIM-0012332.P001
• CB15638
• BDBM50016552
• n-4-methylphenylsulfonylanthranilic acid
• 2-((4-methylphenyl)sulfonamido)benzoic acid
• tosylanthranilic acid
• 2-(4-methylphenylsulfonamido)benzoicacid
• DA-27567
• MFCD00045803
• 3-14-00-00950 (Beilstein Handbook Reference)
• LS-10533
• NSC 43530
• 2-[(4-methylbenzene)sulfonamido]benzoic acid
• SMSF0004156
• Cambridge id 5180213
• 6311-23-5
• DTXSID80212447
• AKOS AU36-M212
• ALBB-029630
• SR-01000492946
• SCHEMBL1688339
• STK020169

• MDL： MFCD00045803
• Inchi： 1S/C14H13NO4S/c1-10-6-8-11(9-7-10)20(18,19)15-13-5-3-2-4-12(13)14(16)17/h2-9,15H,1H3,(H,16,17)
• InChI Key： ADALGBTXGIISDM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 291.05659
• Monoisotopic Mass: 291.056529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8
• XLogP3: 2.9

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: 231-233 °CEnamineEN300-77504
• Boiling Point: 483.6±55.0 °C at 760 mmHg
• Flash Point: 246.3±31.5 °C
• Refractive Index: 1.641
• PSA: 83.47
• LogP: 3.64780
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(4-methylbenzenesulfonamido)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)